Cas no 2227758-13-4 ((3S)-3-(furan-2-yl)-3-hydroxypropanoic acid)

(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid structure
2227758-13-4 structure
Product Name:(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid
CAS No:2227758-13-4
MF:C7H8O4
MW:156.136022567749
CID:6596846
PubChem ID:69050344
Update Time:2024-03-01

(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(furan-2-yl)-3-hydroxypropanoic acid
    • EN300-1832666
    • 2227758-13-4
    • SCHEMBL4453575
    • Inchi: 1S/C7H8O4/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5,8H,4H2,(H,9,10)/t5-/m0/s1
    • InChI Key: NUKLZDAWVIVICG-YFKPBYRVSA-N
    • SMILES: O1C=CC=C1[C@H](CC(=O)O)O

Computed Properties

  • Exact Mass: 156.04225873g/mol
  • Monoisotopic Mass: 156.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 70.7Ų

(3S)-3-(furan-2-yl)-3-hydroxypropanoic acid Pricemore >>

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